N-{[2-(2-methylphenoxy)pyridin-3-yl]methyl}quinoline-6-carboxamide

• IUPAC Name: N-[[2-(2-methylphenoxy)pyridin-3-yl]methyl]quinoline-6-carboxamide
• InChI: InChI=1S/C23H19N3O2/c1-16-6-2-3-9-21(16)28-23-19(8-5-13-25-23)15-26-22(27)18-10-11-20-17(14-18)7-4-12-24-20/h2-14H,15H2,1H3,(H,26,27)
• InChI Key: BQAGEHLGUNPDSE-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1OC2=C(C=CC=N2)CNC(=O)C3=CC4=C(C=C3)N=CC=C4
• Molecular Formula: C23H19N3O2
• Molecular Weight: 369.4 g/mol

Description

Quinoline-based compounds are widely used in medicinal chemistry due to their versatile applications. They are essential heterocyclic compounds and are a vital scaffold for leads in drug discovery.

Synthesis Analysis

Quinoline derivatives can be synthesized using various protocols reported in the literature. Some well-known classical synthesis protocols include Gould–Jacob, Friedländer, Pfitzinger, Skraup, Doebner von Miller, and Conrad Limpach. Transition metal-catalyzed reactions, metal-free ionic liquid-mediated reactions, and ultrasound irradiation reactions are also useful for the construction and functionalization of these compounds.

Molecular Structure Analysis

Quinoline has a characteristic double-ring structure containing a benzene ring fused with a pyridine moiety. The molecular formula of quinoline is C9H7N.

Chemical Reactions Analysis

Quinoline derivatives can be formed via C–C bond cleavage promoted by I2 and TBHP. The reaction conditions are mild and metal-free.

Mechanism of Action

While the specific mechanism of action for “N-{[2-(2-methylphenoxy)pyridin-3-yl]methyl}quinoline-6-carboxamide” is not available, similar compounds have been evaluated for their anti-tubercular activity against Mycobacterium tuberculosis H37Ra.

Safety and Hazards

In a study, similar compounds were evaluated for their cytotoxicity on HEK-293 (human embryonic kidney) cells. The results indicated that the compounds are non-toxic to human cells.